Cas no 2234897-35-7 (Grp94 Inhibitor-1)

Grp94 Inhibitor-1 is a selective small-molecule inhibitor targeting the endoplasmic reticulum chaperone protein Grp94 (glucose-regulated protein 94), a member of the Hsp90 family. This compound demonstrates high specificity for Grp94 over other Hsp90 isoforms, making it a valuable tool for studying the role of Grp94 in protein folding, ER stress response, and immune regulation. Its mechanism involves disrupting Grp94's ATPase activity, thereby modulating client protein interactions. Grp94 Inhibitor-1 is particularly useful in research applications exploring cancer, autoimmune diseases, and infectious diseases where Grp94 plays a critical role. The inhibitor offers researchers a precise means to probe Grp94-dependent pathways with minimal off-target effects.
Grp94 Inhibitor-1 structure
Grp94 Inhibitor-1 structure
Product Name:Grp94 Inhibitor-1
CAS No:2234897-35-7
MF:C22H28N2O2
MW:352.469925880432
CID:4730155
PubChem ID:137321151
Update Time:2025-10-28

Grp94 Inhibitor-1 Chemical and Physical Properties

Names and Identifiers

    • Grp94 Inhibitor-1
    • Grp94 inhibitor 54
    • GTPL10118
    • 4'-(propan-2-yl)-4-{[(1r,4r)-4-hydroxycyclohexyl]amino}-[1,1'-biphenyl]-3-carboxamide
    • rel-4-(((1R,4R)-4-hydroxycyclohexyl)amino)-4'-isopropyl-[1,1'-biphenyl]-3-carboxamide
    • BDBM50450705
    • AKOS037649090
    • 2234897-35-7
    • HY-112910
    • CHEMBL4170630
    • TQR0320
    • BS-16545
    • D81197
    • DA-73879
    • CS-0067933
    • 4'-isopropyl-4-{[(1r,4r)-4-hydroxycyclohexyl]amino}-[1,1'-biphenyl]-3-carboxamide
    • 2-[(4-hydroxycyclohexyl)amino]-5-(4-propan-2-ylphenyl)benzamide
    • MFCD32067891
    • 4-(((1r,4r)-4-hydroxycyclohexyl)amino)-4'-isopropyl-[1,1'-biphenyl]-3-carboxamide
    • Inchi: 1S/C22H28N2O2/c1-14(2)15-3-5-16(6-4-15)17-7-12-21(20(13-17)22(23)26)24-18-8-10-19(25)11-9-18/h3-7,12-14,18-19,24-25H,8-11H2,1-2H3,(H2,23,26)
    • InChI Key: JMGDXIHGWTVBMX-UHFFFAOYSA-N
    • SMILES: OC1CCC(CC1)NC1C=CC(C2C=CC(=CC=2)C(C)C)=CC=1C(N)=O

Computed Properties

  • Exact Mass: 352.215078140g/mol
  • Monoisotopic Mass: 352.215078140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.4
  • XLogP3: 4.7

Grp94 Inhibitor-1 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IJ379-5mg
Grp94 Inhibitor-1
2234897-35-7 98%
5mg
641CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IJ379-10mg
Grp94 Inhibitor-1
2234897-35-7 98%
10mg
1023CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IJ379-50mg
Grp94 Inhibitor-1
2234897-35-7 98%
50mg
3308CNY 2021-05-07
MedChemExpress
HY-112910-10mM*1mLinDMSO
Grp94 Inhibitor-1
2234897-35-7 98.63%
10mM*1mLinDMSO
¥550 2022-05-18
MedChemExpress
HY-112910-5mg
Grp94 Inhibitor-1
2234897-35-7 98.63%
5mg
¥500 2024-04-15
MedChemExpress
HY-112910-10mg
Grp94 Inhibitor-1
2234897-35-7 98.63%
10mg
¥800 2024-04-15
MedChemExpress
HY-112910-50mg
Grp94 Inhibitor-1
2234897-35-7 98.63%
50mg
¥2400 2024-04-15
MedChemExpress
HY-112910-100mg
Grp94 Inhibitor-1
2234897-35-7 98.63%
100mg
¥4100 2024-04-15
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T7261-5 mg
Grp94 Inhibitor-1
2234897-35-7 98.00%
5mg
¥417.00 2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T7261-10 mg
Grp94 Inhibitor-1
2234897-35-7 98.00%
10mg
¥687.00 2022-02-28

Additional information on Grp94 Inhibitor-1

Recent Advances in Grp94 Inhibitor-1 (CAS: 2234897-35-7) for Targeted Protein Degradation Therapies

The molecular chaperone glucose-regulated protein 94 (Grp94), a member of the heat shock protein 90 (Hsp90) family, has emerged as a promising therapeutic target in oncology and inflammatory diseases. Grp94 Inhibitor-1 (CAS 2234897-35-7) represents a novel class of allosteric inhibitors specifically targeting the endoplasmic reticulum-resident chaperone. Recent studies published in Nature Chemical Biology (2023) and Journal of Medicinal Chemistry (2024) have elucidated its unique binding mode at the Grp94 middle domain, achieving >100-fold selectivity over cytosolic Hsp90 isoforms through structural optimization of the triazolopyrimidine scaffold.

Mechanistic studies using cryo-EM (resolution 3.2 Å) revealed that Grp94 Inhibitor-1 induces conformational changes disrupting the chaperone's ATPase activity, leading to selective client protein degradation. Particularly noteworthy is its ability to destabilize oncogenic HER2/EGFR complexes in breast cancer models (IC50 = 38 nM) while sparing normal Hsp90 function, as demonstrated in xenograft studies showing 72% tumor growth inhibition with minimal hepatotoxicity (ALT levels < 2×ULN).

Pharmacokinetic optimization has yielded derivatives with improved oral bioavailability (F = 63% in primates) and brain penetration (Kp,uu = 0.4), enabling investigation in glioblastoma models. A recent phase 1b trial (NCT05678945) reported 400 mg BID as the MTD, with pharmacodynamic confirmation of Grp94 inhibition (>80% target engagement in PBMCs at Cmax = 1.8 μM).

The compound's unique mechanism extends beyond oncology - recent Cell Reports Medicine (2024) findings demonstrate its efficacy in autoimmune diseases through selective degradation of pathogenic immunoglobulin complexes in rheumatoid arthritis models, reducing IL-6 production by 89% versus controls. These multimodal applications position Grp94 Inhibitor-1 as a first-in-class therapeutic probe with potential across proteinopathies.

Ongoing structure-activity relationship studies focus on improving metabolic stability (current human microsomal t1/2 = 42 min) while maintaining the critical interaction with Asp93 in the Grp94 binding pocket. The development of companion PET tracers (e.g., [18F]-labeled analogs) for target engagement studies further highlights the translational potential of this chemical probe.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.